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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonyl chloride

Cat. No.: B1218429

An In-depth Technical Guide to the Safety and Handling of 2-Chlorobenzenesulfonyl
Chloride

For researchers, scientists, and drug development professionals, the safe handling of reactive
chemical intermediates is paramount. This guide provides a comprehensive overview of the
safety protocols and handling precautions for 2-Chlorobenzenesulfonyl chloride (CAS No:
2905-23-9), a compound frequently used in organic synthesis.

Chemical Identification

Identifier Value

Chemical Name 2-Chlorobenzenesulfonyl chloride

0-Chlorobenzenesulfonyl chloride, o-

Synonyms Chlorobenzenesulfochloride

CAS Number 2905-23-9

EC Number 220-807-3

Molecular Formula CeHaCl202S

Molecular Weight 211.07 g/mol

InChl Key KMVZDSQHLDGKGV-UHFFFAOYSA-N
SMILES String ClclcceeclS(Ch(=0)=0
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Hazard Identification and Classification

2-Chlorobenzenesulfonyl chloride is classified as a hazardous substance requiring stringent

safety measures. The signal word for this chemical is "Danger".

GHS Hazard Classification Summary

Classification Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
_ H290: May be corrosive to
Corrosive to Metals Category 1

metals

Potential Health Effects:

 Inhalation: Toxic and may cause severe injury or death. Inhalation can cause burns and
respiratory irritation. Effects may be delayed.

e Skin Contact: Causes severe skin burns. Contact with the molten substance can cause

severe burns.
o Eye Contact: Causes severe eye damage.

 Ingestion: Causes burns and may be harmful if swallowed. Ingestion can lead to severe
swelling, damage to delicate tissues, and a danger of perforation.

Physical and Chemical Properties
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Property Value

Appearance Cle.ar yellow to orange-red liquid or low melting
solid

Melting Point 26-28 °C

Boiling Point 150-152 °C at 12 mmHg

Density 1.548 g/mL at 25 °C

Flash Point 60 °C (140 °F) - closed cup

Water Solubility Reacts with water

Refractive Index n20/D 1.576

Vapor Pressure 0.00352 mmHg at 25°C

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.
Handling:

e Use only under a chemical fume hood.

o Wear comprehensive personal protective equipment (see Section 5).

o Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking
tools and explosion-proof equipment.

e Ground and bond containers and receiving equipment.
e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

e Prevent contact with water or moisture.

Storage:
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Store in a corrosives area.

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store locked up.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

To maintain product quality, store under an inert atmosphere (e.g., nitrogen or argon).

Exposure Controls and Personal Protective
Equipment

A multi-layered approach to exposure control is necessary.

Hierarchy of Controls for 2-Chlorobenzenesulfonyl Chloride

Elimination / Substitution

(Most Effective)

Engineering Controls
(e.g., Chemical Fume Hood, Closed System)

Administrative Controls
(e.g., SOPs, Training, Restricted Access)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Respirator)
(Least Effective)
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A diagram showing the hierarchy of safety controls.

Engineering Controls:

o Work must be conducted in a certified chemical fume hood.

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tight-sealing safety goggles and a face shield.

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear appropriate
protective clothing, such as a lab coat or apron, to prevent skin exposure.

o Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter
(e.g., type ABEK).

First Aid Measures

Immediate action is critical in case of exposure. Always seek medical attention following any
exposure.
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First Aid Response Workflow

Exposure Occurs

Inhalation:
1. Move to fresh air.
2. If not breathing, give artificial respiration.
3 inister oxygen if breathing is difficult.

Eye Contact: Ingestion:
1. Immediately flush with running water for at least 20 minutes. 1. Rinse mouth with water.
2. Occasionally lift eyelids. 2. DO NOT induce vomiting.
3. Remove contact lenses if possible. 3. Give water to drink (two glasses at most).

s

Skin Contact:
1. remove all i clothing.
2. Flush skin with running water for at least 20 minutes.

Click to download full resolution via product page

« To cite this document: BenchChem. [2-Chlorobenzenesulfonyl chloride safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218429#2-chlorobenzenesulfonyl-chloride-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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